Cas no 77375-77-0 (2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 77375-77-0
• MF: C₁₂H₁₃N₃O
• MW: 215.251122236252
• MDL: MFCD09864277
• CID: 536228
• PubChem ID: 12902603
• Update Time: 2025-08-04

2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone, 2-(2-aminoethyl)-6-phenyl-
• 2-(2-aminoethyl)-6-phenylpyridazin-3(2H)-one
• 2-(2-aminoethyl)-6-phenylpyridazin-3-one
• 2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one
• SCHEMBL3843267
• 77375-77-0
• CS-0269873
• AKOS015956110
• DTXSID90512586
• F1967-0861
• EN300-237517
• PTGCEEXLJALFJU-UHFFFAOYSA-N

• MDL： MFCD09864277
• Inchi： 1S/C12H13N3O/c13-8-9-15-12(16)7-6-11(14-15)10-4-2-1-3-5-10/h1-7H,8-9,13H2
• InChI Key： PTGCEEXLJALFJU-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC=CC=2)=NN1CCN

Computed Properties

• Exact Mass: 215.105862047g/mol
• Monoisotopic Mass: 215.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one

Introduction to 2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one (CAS No. 77375-77-0)

2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 77375-77-0, belongs to the pyridazine class of molecules, which are known for their broad spectrum of pharmacological properties. The presence of both amino and phenyl substituents in its structure enhances its reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and development.

The molecular structure of 2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one consists of a six-membered ring containing two nitrogen atoms, with a phenyl group attached at the 6-position and an aminoethyl side chain at the 2-position. This configuration imparts unique electronic and steric properties to the molecule, which can be exploited for designing novel therapeutic agents. The dihydropyridazine core is particularly interesting because it can serve as a privileged structure in medicinal chemistry, contributing to the development of compounds with enhanced binding affinity and selectivity.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridazine derivatives. Studies have shown that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The aminoethyl moiety in 2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one is particularly noteworthy, as it can facilitate interactions with biological targets through hydrogen bonding and other non-covalent interactions. This feature makes it an attractive candidate for further investigation in the context of drug design.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, particularly cancer. By targeting kinases, 2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one could disrupt aberrant signaling pathways that drive tumorigenesis and progression. Preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against specific kinases, making them promising candidates for further development.

Another area of interest is the antimicrobial activity of 2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one. With the rise of antibiotic-resistant bacteria, there is an urgent need for novel antimicrobial agents. The structural features of this compound suggest that it could interact with bacterial enzymes or cell wall components, leading to inhibition of bacterial growth. Further research is needed to elucidate the exact mechanisms by which this compound exerts its antimicrobial effects.

The synthesis of 2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one is another area that has been extensively studied. The synthesis typically involves multi-step reactions starting from readily available precursors such as malononitrile and phenylacetic acid derivatives. The use of catalytic methods has been explored to improve yield and efficiency, making the synthesis more sustainable and scalable for industrial applications.

In conclusion, 2-(2-aminoethyl)-6-phenyl-2,3-dihydropyridazin-3-one (CAS No. 77375-77-0) represents a promising scaffold for drug discovery with significant potential in various therapeutic areas. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely that we will see more derivatives being developed and tested in preclinical and clinical settings.